N-(4-methoxyphenyl)-2-[[3-(4-nitrophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[[3-(4-nitrophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H18N4O5S2/c1-30-16-8-2-13(3-9-16)22-18(26)12-32-21-23-17-10-11-31-19(17)20(27)24(21)14-4-6-15(7-5-14)25(28)29/h2-9H,10-12H2,1H3,(H,22,26)
• InChI Key: YBNAMQMCJNRJMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)[N+](=O)[O-])SCC3
• Molecular Formula: C21H18N4O5S2
• Molecular Weight: 470.5 g/mol

Description

N-(4-methoxyphenyl)-2-[[3-(4-nitrophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C21H18N4O5S2 and its molecular weight is 470.52. The purity is usually 95%.
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Scientific Research Applications

Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibition

N-(4-methoxyphenyl)-2-[[3-(4-nitrophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide and its analogues have been synthesized as potential inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), critical enzymes in nucleotide synthesis pathways. The compounds exhibit potent inhibitory activities, with specific analogues demonstrating dual inhibition of human TS and DHFR. This dual inhibitory action suggests potential applications in cancer treatment by targeting pyrimidine biosynthesis pathways integral to DNA replication and repair in rapidly dividing cancer cells (Gangjee et al., 2008).

Antitumor Activity

Derivatives of N-(4-methoxyphenyl)-2-[[3-(4-nitrophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide have been evaluated for their antitumor activity. New compounds within this structural framework have shown potent anticancer activity against several human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma. These findings underscore the potential of these compounds as leads for the development of new anticancer agents (Hafez & El-Gazzar, 2017).

Crystal Structure Analysis

The crystal structures of compounds related to N-(4-methoxyphenyl)-2-[[3-(4-nitrophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide have been determined, providing insights into their conformational characteristics and potential interactions with biological targets. Such structural analyses are crucial for understanding the mode of action at the molecular level and for guiding the design of more potent derivatives (Subasri et al., 2016).

Green Synthesis and Environmental Considerations

Research into the green synthesis of related compounds emphasizes the importance of developing environmentally friendly production methods. The synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate related to the chemical structure of interest, highlights advancements in sustainable chemical processes. Such efforts contribute to the broader goal of minimizing the environmental impact of pharmaceutical manufacturing (Zhang Qun-feng, 2008).